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Compound of Interest

Compound Name: 4-tert-Pentylcyclohexanone

Cat. No.: B096371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-tert-pentylcyclohexanone, also
known as 4-tert-amylcyclohexanone or by its trade name Orivone. It details its commercial
availability, key chemical and physical properties, and outlines a general synthetic
methodology. This document is intended to serve as a valuable resource for professionals in
research and development who are interested in utilizing this compound.

Commercial Availability and Suppliers

4-tert-Pentylcyclohexanone is readily available for purchase from a variety of chemical
suppliers. Researchers can procure this compound in various quantities, from milligrams to
kilograms, to suit their specific research and development needs. The purity of the
commercially available compound is typically high, often exceeding 95%.

Table 1: Prominent Commercial Suppliers of 4-tert-Pentylcyclohexanone
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Supplier Available Purities Notes

Also known as 4-tert-

TCI Chemicals >95.0% (GC)
Amylcyclohexanone.[1]
Available in smaller quantities
Doron Scientific Research Grade (e.g., 100mg) for research use
only.[2]
Offers various pack sizes from
ChemUniverse 97% 5g to 50g and provides bulk
quotes.[3]
) S - Lists CAS number and basic
Matrix Scientific Not specified ]
properties.[4]
Provides empirical and
CookeChem 98% molecular formula, and other
identifiers.[5]
) - Offers a range of quantities
Oakwood Chemical Not specified
from 250mg to 25g.[6]
) Available in smaller quantities
Crescent Chemical Research Grade

(e.g., 250mg).[7]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-tert-pentylcyclohexanone is
essential for its effective application in research and development. These properties influence
its solubility, reactivity, and handling requirements.

Table 2: Physicochemical Data for 4-tert-Pentylcyclohexanone
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Property Value Reference

CAS Number 16587-71-6 [LI[2][31[41[5]116]

Molecular Formula C11H200 [21[3]1[4][5]

Molecular Weight 168.28 g/mol [21[31[4][5]
Colorless to Light yellow clear

Appearance o [1]
liquid

Purity >95.0% (GC) [1]
4-tert-Amylcyclohexanone,
Orivone, 4-(2-Methyl-2-

Synonyms [1]
butanyl)cyclohexanone, 4-(1,1-
Dimethylpropyl)cyclohexanone

Boiling Point 124-125 °C at 16 mmHg [4]

Density 0.92 g/cm?3 [4]

N Soluble in alcohol. Insoluble in
Solubility [5]

water.

Synthesis Methodology

A general method for the synthesis of 4-tert-pentylcyclohexanone involves the hydrogenation

of 4-tert-amylphenol. This process is typically carried out in the presence of a catalyst under

controlled temperature and pressure.

General Experimental Protocol for Hydrogenation

The following protocol is a generalized procedure based on patent literature and should be

optimized for specific laboratory conditions.

Materials:

» 4-tert-amylphenol

e Hydrogenation catalyst (e.g., a supported transition metal catalyst)
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e Solvent (optional, e.g., an alcohol or hydrocarbon)
e High-pressure reactor

Procedure:

The 4-tert-amylphenol is charged into a high-pressure reactor.

e The hydrogenation catalyst is added to the reactor. The catalyst is typically a transition metal
such as palladium, platinum, or rhodium on a solid support.

e |f a solvent is used, it is added to the reactor.

e The reactor is sealed and purged with an inert gas, followed by pressurization with hydrogen
gas. The hydrogen pressure can range from approximately 1 to 20 bars.

¢ The reaction mixture is heated to a temperature between 80 °C and 250 °C and agitated.

e The reaction is monitored for the consumption of hydrogen and the formation of the product.
» Upon completion, the reactor is cooled, and the pressure is released.

e The catalyst is removed by filtration.

e The product, 4-tert-pentylcyclohexanone, is isolated and purified, typically by distillation.

Note: The specific catalyst, solvent, temperature, and pressure will influence the reaction rate
and selectivity. Optimization of these parameters is crucial to achieve high yields and purity.

Signaling Pathways and Biological Activity

Currently, there is a lack of publicly available scientific literature detailing the specific
involvement of 4-tert-pentylcyclohexanone in biological signaling pathways or its broader
biological activity in the context of drug development. Its primary documented application is in
the fragrance industry. Further research is required to explore its potential pharmacological
effects and mechanisms of action.

Experimental Workflows

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b096371?utm_src=pdf-body
https://www.benchchem.com/product/b096371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification Workflow

The synthesis of 4-tert-pentylcyclohexanone from 4-tert-amylphenol can be visualized as a
straightforward workflow.
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Click to download full resolution via product page
Caption: A general workflow for the synthesis and purification of 4-tert-pentylcyclohexanone.

This guide provides a foundational understanding of 4-tert-pentylcyclohexanone for research
and development purposes. While its commercial availability is widespread, further
investigation into its biological activities and potential therapeutic applications is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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